Cas no 135944-06-8 (Phenylalanine,N-[(9H-fluoren-9-ylmethoxy)carbonyl]-2-methyl-)

• Product Name: Phenylalanine,N-[(9H-fluoren-9-ylmethoxy)carbonyl]-2-methyl-
• CAS No: 135944-06-8
• MF: C₂₅H₂₃NO₄
• MW: 401.45442700386
• CID: 206907
• PubChem ID: 2733445
• Update Time: 2025-09-25

Phenylalanine,N-[(9H-fluoren-9-ylmethoxy)carbonyl]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Phenylalanine,N-[(9H-fluoren-9-ylmethoxy)carbonyl]-2-methyl-
• SCHEMBL3724266
• 135944-06-8
• 2-(((9H-fluoren-9-yl)methoxy)carbonylamino)-3-o-tolylpropanoic acid
• AB06739
• FMOC-D-2-Methylphe
• DL-N-FMOC-2/'-METHYLPHENYLALANINE
• 2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(2-methylphenyl)propanoic Acid
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-methylphenyl)propanoic acid
• MFCD00671391
• SY106920
• DL-N-FMOC-2'-METHYLPHENYLALANINE
• EN300-650394
• AB06733
• F2147-6572
• Fmoc-L-2-Methylphenylalanine
• FMOC-D-2-METHYLPHENYLALANINE
• AKOS025243650
• SY123028
• PD196774
• FMOC-L-2-Methylphe
• FT-0654135
• MFCD00671404
• FT-0652677

• Inchi： 1S/C25H23NO4/c1-16-8-2-3-9-17(16)14-23(24(27)28)26-25(29)30-15-22-20-12-6-4-10-18(20)19-11-5-7-13-21(19)22/h2-13,22-23H,14-15H2,1H3,(H,26,29)(H,27,28)
• InChI Key： GYFMRMRGTNDDAT-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CC1C=CC=CC=1C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 400.15496
• Monoisotopic Mass: 401.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• XLogP3: 5.7
• Topological Polar Surface Area: 78.5

Experimental Properties

• Color/Form: Not available
• Density: 1.2206 (rough estimate)
• Melting Point: 157-164 °C
• Boiling Point: 523.86°C (rough estimate)
• Flash Point: 335.4°C
• Refractive Index: 1.6000 (estimate)
• PSA: 78.46
• LogP: 4.92030
• Solubility: Not available

Phenylalanine,N-[(9H-fluoren-9-ylmethoxy)carbonyl]-2-methyl- Security Information

• Safety Instruction： 24/25
• Safety Term：S24/25
• Storage Condition：0-6°C